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MEGA-10 Purity Specifications for Sensitive Assays

For your sensitive assays, selecting the correct purity grade is crucial. The table below summarizes the

specifications from commercial suppliers and research literature.

. . . Recommended

Purity Grade Supplier | Context Documented Purity Form
Storage

High-Purity Sigma-Aldrich [1] >98% (GC) Powder 2-8°C
Grade
High-Purity Avanti Research [2] >99% Powder -20°C
Grade
Research Glentham Life Information Missing Powder +4°C
Grade Sciences [3]
Synthesis Scientific Research 98% (for Gd complex Solid Not Specified
Grade [4] synthesis)

Key Purity Considerations:
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e Chromatographic Purity: Look for 298% (GC) certification for reliable, consistent results in critical
applications like membrane protein work [1].

e Impurity Profile: Potential impurities include decanoic acid and N-methylglucamine. Purification by
recrystallization from methanol/diethyl ether is documented [5].

e Hygroscopicity: MEGA-10 is noted as non-hygroscopic, which is beneficial for accurate weighing
and long-term stability [2].

Experimental Protocols & Applications

Here are detailed methodologies for key applications of MEGA-10 in research settings.

Probing Critical Micellar Concentration (CMC)

The CMC of MEGA-10 is a critical parameter for experiments. The pyrene absorption method provides a

convenient way to determine it.

e Principle: The UV absorption spectrum of pyrene changes as surfactant concentration increases and
micelles form. The absorbance value at a specific wavelength (e.g., 338 nm) shows a sigmoidal
increase at the CMC [6].

e Workflow:

o Stock Solution: Prepare a 2 uM pyrene solution in aqueous medium (with a final ethanol
concentration of <0.5%).

o Sample Preparation: Add increasing concentrations of MEGA-10 to the pyrene solution, from
well below to above the expected CMC.

o Measurement: Record UV absorption spectra (200-400 nm) after each addition.

o Analysis: Plot absorbance (e.g., at 338 nm) vs. MEGA-10 concentration. The CMC is
determined from the inflection point of the sigmoidal curve [6].

e Expected Outcome: The CMC for MEGA-10 is reported to be between 6-7 mM at 20-25°C [1] [2].

This experimental workflow for CMC determination can be visualized as follows:
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Protein Interaction Studies (e.g., with Cytochrome c)

MEGA-10 is used to study surfactant-protein interactions, which can induce conformational changes.

e Procedure:
o Protein Solution: Prepare a solution of horse heart cytochrome c (e.g., 2 uM) in phosphate

buffer (pH 7.4).
o Titration: Add incremental amounts of a concentrated MEGA-10 solution to the protein sample.

o Spectroscopic Measurement:
= Ultraviolet-Visible (UV-Vis) Spectroscopy: Monitor changes in the Soret band (~409

nm) and Q bands (528 nm, 550 nm) of the heme group.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s572507?utm_src=pdf-body-img
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

= Fluorescence Spectroscopy: If applicable, monitor changes in the intrinsic fluorescence
of tryptophan residues.
¢ Interpretation: Spectral shifts or changes in intensity indicate alterations in the heme environment
and overall protein conformation. As a non-ionic surfactant, MEGA-10 may cause unfolding in the
post-micellar region [7].

Synthesis of Liposomal MRI Contrast Agents

MEGA-10 derivatives are used to create advanced diagnostic agents.

¢ Synthesis of GdL10 Complex [4]:

Reaction: Dissolve GdCl3-6H20 and two equivalents of MEGA-10 (L10) in deionized water.
Process: Stir at 60°C until the solvent evaporates.

Precipitation: Add acetone to the residue to precipitate the complex.

Isolation: Filter the white powder, wash with acetone, and dry under vacuum.

[¢]

[¢]

[e]

o

e Liposome Incorporation: The resulting Gd(l11)-MEGA-10 complex can be incorporated into
liposomes (e.g., made from soybean phosphatidylcholine) to create high-relaxivity MRI contrast
agents [4].

Troubleshooting Common Issues

Problem Potential Cause Suggested Solution
Unexpectedly low Impurities (e.g., decanoic Recrystallize MEGA-10 from methanol/diethyl
CMC value acid) affecting micellization  ether. Use a higher purity grade (=98%) [1].
[5].
Poor protein Denaturation or improper Optimize the MEGA-10-to-protein ratio. Work at
solubilization or micelle conditions. Harsh concentrations just above the CMC (6-7 mM).
activity loss detergent action. Test milder MEGA-series detergents [2].
Inconsistent results Variability in detergent Source from suppliers providing detailed
between batches purity or storage-related Certificates of Analysis (CoA). Adhere to storage
degradation. recommendations (2-8°C or -20°C) [1] [2].
Precipitation in Incomplete solubilization or ~ Gently warm the solution and ensure it is mixed
solution use of incompatible buffer. thoroughly. Confirm the solution is clear and
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Problem Potential Cause Suggested Solution

colorless before use [5].

Key Recommendations for Researchers

e Source with Documentation: For the most sensitive assays (e.g., membrane protein purification,
MRI agent synthesis), procure MEGA-10 from reputable suppliers that provide a Certificate of
Analysis (CoA) detailing purity and analytical methods [2].

¢ Verify CMC in Your System: While the reported CMC is 6-7 mM, it's good practice to confirm this
value in your specific buffer system using a method like pyrene absorption [6].

¢ Prioritize Biocompatibility: MEGA-10 is noted for being biodegradable and relatively mild, making
it an excellent choice for applications in pharmaceuticals and cosmetics where biocompatibility is a
concern [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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